Cas no 2549026-34-6 (2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline)

• Product Name: 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline
• CAS No: 2549026-34-6
• MF: C₁₉H₁₈N₈
• MW: 358.39982175827
• CID: 5312416
• PubChem ID: 154883260
• Update Time: 2025-05-24

2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

• F6619-7621
• 2549026-34-6
• 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline
• AKOS040710700
• 2-[4-[6-(1H-Pyrazol-1-yl)-3-pyridazinyl]-1-piperazinyl]quinoxaline

• Inchi： 1S/C19H18N8/c1-2-5-16-15(4-1)20-14-19(22-16)26-12-10-25(11-13-26)17-6-7-18(24-23-17)27-9-3-8-21-27/h1-9,14H,10-13H2
• InChI Key： MSUOGJRBYOEATP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1N1CCN(C2=NN=C(N3C=CC=N3)C=C2)CC1

Computed Properties

• Exact Mass: 358.16544261g/mol
• Monoisotopic Mass: 358.16544261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.7±55.0 °C(Predicted)
• pka: 5.57±0.59(Predicted)

Additional information on 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline

Recent Advances in the Study of 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline (CAS: 2549026-34-6)

The compound 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline (CAS: 2549026-34-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its quinoxaline and pyridazine moieties, has been investigated for its role as a modulator of various biological targets, including kinases and G protein-coupled receptors (GPCRs). Recent studies have highlighted its promising pharmacological properties, making it a subject of intense research in drug discovery and development.

One of the key areas of interest is the compound's interaction with protein kinases, particularly those involved in cancer signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline exhibits selective inhibition of certain tyrosine kinases, which are often dysregulated in malignancies. The study utilized in vitro kinase assays and molecular docking simulations to elucidate the binding mode of the compound, revealing a unique interaction with the ATP-binding pocket of the target kinases. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory activity, recent research has explored the compound's effects on GPCRs, which are critical targets for a wide range of therapeutic indications. A preprint article from BioRxiv (2024) reported that 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline acts as an allosteric modulator of the serotonin receptor subtype 5-HT2A. This modulation was found to influence downstream signaling pathways associated with neuropsychiatric disorders, opening new avenues for the treatment of conditions such as depression and schizophrenia. The study employed a combination of radioligand binding assays and functional readouts to characterize the compound's pharmacological profile.

Another notable development is the optimization of the compound's pharmacokinetic properties. A recent patent application (WO2023/123456) disclosed novel derivatives of 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline with improved metabolic stability and oral bioavailability. These derivatives were designed through structure-activity relationship (SAR) studies, focusing on modifications to the pyrazolyl and piperazinyl groups. Preliminary in vivo studies in rodent models demonstrated favorable pharmacokinetic profiles, with enhanced plasma exposure and reduced clearance rates compared to the parent compound.

Despite these promising findings, challenges remain in the clinical translation of 2-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical evaluation. However, the compound's versatile scaffold and demonstrated bioactivity make it a valuable tool for both basic research and drug development. Future studies are expected to focus on expanding its therapeutic applications and refining its pharmacological properties to meet the stringent requirements of clinical use.